2-{4-[1-(cyclopropylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}quinoline-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound belongs to a class of chemicals that are structured around quinoline-4-carboxylic acid derivatives, which are known for their various biological activities and applications in chemical synthesis. The core structure of this compound is modified with different substituents to explore its chemical and physical properties and potential applications in medicinal chemistry.
Synthesis Analysis
The synthesis typically involves the formation of the quinoline core followed by the introduction of the cyclopropylmethyl-imidazole and piperidine groups. Methods may include nucleophilic substitution, cyclocondensation, and cyclopropanation reactions to introduce the desired substituents onto the quinoline core. The synthesis processes vary based on the desired substituents and the starting materials used (Al-Dweik et al., 2009; Qian-yi, 2011).
Molecular Structure Analysis
The structure of this compound is characterized by spectral (IR, MS, NMR) and microanalytical data, providing details on the arrangement of atoms and the configuration of its molecular structure. The presence of the cyclopropylmethyl-imidazole and piperidine groups attached to the quinoline core is significant in defining its chemical behavior and properties (Al-Dweik et al., 2009).
Chemical Reactions and Properties
The compound's chemical behavior can be influenced by its functional groups, leading to various reactions such as nucleophilic substitutions, electrophilic additions, or cycloadditions. Its reactivity can also be studied in the context of its use as a building block for the synthesis of other complex molecules or potential drugs (Srinivasu et al., 1999).
properties
IUPAC Name |
2-[4-[1-(cyclopropylmethyl)imidazol-2-yl]piperidin-1-yl]quinoline-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O2/c27-22(28)18-13-20(24-19-4-2-1-3-17(18)19)25-10-7-16(8-11-25)21-23-9-12-26(21)14-15-5-6-15/h1-4,9,12-13,15-16H,5-8,10-11,14H2,(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYIIHXHHGXTQLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN2C=CN=C2C3CCN(CC3)C4=NC5=CC=CC=C5C(=C4)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.